Cas no 2022726-97-0 (1-2-(oxan-2-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(oxan-2-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 2022726-97-0
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6258127
• PubChem ID: 165480860
• Update Time: 2025-10-28

1-2-(oxan-2-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(oxan-2-yl)ethyl-1H-1,2,3-triazol-4-amine
• EN300-1113915
• 2022726-97-0
• 1-[2-(oxan-2-yl)ethyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H16N4O/c10-9-7-13(12-11-9)5-4-8-3-1-2-6-14-8/h7-8H,1-6,10H2
• InChI Key： NIQZBGAYWXYKTA-UHFFFAOYSA-N
• SMILES： O1CCCCC1CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-2-(oxan-2-yl)ethyl-1H-1,2,3-triazol-4-amine

Compound CAS No 2022726-97-0: 1-(2-(Oxan-2-yl)ethyl)-1H-1,2,3-triazol-4-amine

The compound with CAS number 2022726-97-0, known as 1-(2-(oxan-2-yl)ethyl)-1H-1,2,3-triazol-4-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are well-known for their stability and versatility in organic synthesis. The presence of the oxane ring (tetrahydropyran) introduces additional functional groups and enhances the molecule's reactivity and solubility properties.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and materials science. The oxan moiety in this compound adds a unique dimension to its chemical profile, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures.

The synthesis of 1-(2-(oxan-2-yl)ethyl)-1H-1,2,3-triazol-4-amine typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling the production of high-purity compounds suitable for advanced applications. Recent advancements in asymmetric synthesis have also opened new avenues for the enantioselective preparation of this compound.

In terms of applications, this compound has shown promise in the development of antimicrobial agents and anti-inflammatory drugs. Its ability to form stable complexes with metal ions makes it a potential candidate for designing coordination polymers and metallo-drugs. Additionally, its compatibility with various functionalization strategies has made it a valuable component in the creation of stimuli-responsive materials.

From an environmental perspective, the synthesis and application of 1-(2-(oxan-2-yl)ethyl)-1H-1,2,3-triazol-4-amine are being optimized to minimize ecological impact. Researchers are focusing on developing greener synthetic routes that utilize renewable resources and reduce waste generation. These efforts align with the growing demand for sustainable chemical practices in the pharmaceutical and materials industries.

In conclusion, CAS No 2022726970 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential component in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.